Cas no 174013-28-6 (2H-1-Benzopyran-2-one, 4-chloro-6-(trifluoromethoxy)-)

2H-1-Benzopyran-2-one, 4-chloro-6-(trifluoromethoxy)- structure
174013-28-6 structure
Product Name:2H-1-Benzopyran-2-one, 4-chloro-6-(trifluoromethoxy)-
CAS No:174013-28-6
MF:C10H4ClF3O3
MW:264.585172653198
CID:1358905
PubChem ID:22348157
Update Time:2025-04-20

2H-1-Benzopyran-2-one, 4-chloro-6-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one, 4-chloro-6-(trifluoromethoxy)-
    • 4-chloro-6-(trifluoromethoxy)chromen-2-one
    • DTXSID80625098
    • 174013-28-6
    • 4-Chloro-6-(trifluoromethoxy)-2H-1-benzopyran-2-one
    • 4-chloro-6-trifluoromethoxycoumarin
    • SCHEMBL5446831
    • Inchi: 1S/C10H4ClF3O3/c11-7-4-9(15)16-8-2-1-5(3-6(7)8)17-10(12,13)14/h1-4H
    • InChI Key: GPGKFQKVRFYHMH-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=O)OC2C=CC(=CC=21)OC(F)(F)F

Computed Properties

  • Exact Mass: 263.98012
  • Monoisotopic Mass: 263.9801062g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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